Cas no 1804056-17-4 (7-Cyano-5-difluoromethyl-1H-benzimidazole)

7-Cyano-5-difluoromethyl-1H-benzimidazole is a specialized benzimidazole derivative featuring a cyano group at the 7-position and a difluoromethyl group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the cyano group offers reactivity for further functionalization. Its rigid benzimidazole core contributes to strong binding affinity in target interactions. This compound is particularly useful in the development of kinase inhibitors and antimicrobial agents, where its distinct substitution pattern enables precise modulation of biological activity. High purity and consistent synthesis ensure reliability for research applications.
7-Cyano-5-difluoromethyl-1H-benzimidazole structure
1804056-17-4 structure
Product Name:7-Cyano-5-difluoromethyl-1H-benzimidazole
CAS No:1804056-17-4
MF:C9H5F2N3
MW:193.152908086777
CID:4825454
Update Time:2025-06-13

7-Cyano-5-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 7-Cyano-5-difluoromethyl-1H-benzimidazole
    • Inchi: 1S/C9H5F2N3/c10-9(11)5-1-6(3-12)8-7(2-5)13-4-14-8/h1-2,4,9H,(H,13,14)
    • InChI Key: LJRBKKDWPJANDU-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C#N)C2=C(C=1)NC=N2)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 260
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.5

7-Cyano-5-difluoromethyl-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061003035-250mg
7-Cyano-5-difluoromethyl-1H-benzimidazole
1804056-17-4 98%
250mg
$833.25 2022-04-02
Alichem
A061003035-500mg
7-Cyano-5-difluoromethyl-1H-benzimidazole
1804056-17-4 98%
500mg
$1,212.63 2022-04-02
Alichem
A061003035-1g
7-Cyano-5-difluoromethyl-1H-benzimidazole
1804056-17-4 98%
1g
$2,105.22 2022-04-02

Additional information on 7-Cyano-5-difluoromethyl-1H-benzimidazole

Professional Introduction to 7-Cyano-5-difluoromethyl-1H-benzimidazole (CAS No. 1804056-17-4)

7-Cyano-5-difluoromethyl-1H-benzimidazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1804056-17-4, belongs to the benzimidazole family, which is well-known for its wide-ranging applications in medicinal chemistry. The presence of both cyano and difluoromethyl substituents in its molecular structure imparts distinct chemical and electronic characteristics, making it a promising candidate for further investigation.

The benzimidazole core is a privileged scaffold in drug discovery, exhibiting a broad spectrum of biological functions. Its aromatic system and nitrogen-rich structure contribute to its ability to interact with various biological targets, including enzymes and receptors. In particular, the cyano group introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with polar biological targets. On the other hand, the difluoromethyl group is known to improve metabolic stability and binding affinity, making it a valuable moiety in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 7-Cyano-5-difluoromethyl-1H-benzimidazole with various protein targets. Studies suggest that this compound may exhibit inhibitory activity against several enzymes involved in cancer metabolism. For instance, preliminary computational studies have indicated that it could interact with poly(ADP-ribose) polymerase (PARP) enzymes, which are crucial in DNA repair pathways. The inhibition of PARP has been a major focus in the development of therapeutics for certain types of cancer.

In addition to its potential role in oncology, 7-Cyano-5-difluoromethyl-1H-benzimidazole has shown promise in other therapeutic areas. Researchers have explored its potential as an antimicrobial agent, targeting bacterial enzymes that are essential for their survival. The unique combination of substituents in its structure may disrupt bacterial metabolic pathways, offering a novel approach to combat antibiotic-resistant strains.

The synthesis of 7-Cyano-5-difluoromethyl-1H-benzimidazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the cyano group typically involves cyanation reactions, while the attachment of the difluoromethyl group can be accomplished through halogenation and subsequent functionalization strategies. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to enhance the efficiency of these transformations.

The pharmacokinetic properties of this compound are also of great interest. Preliminary pharmacokinetic studies have indicated that it exhibits reasonable oral bioavailability and moderate tissue distribution. These findings suggest that it may be suitable for systemic administration in therapeutic settings. However, further studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) profile.

The development of novel drug candidates often involves rigorous testing in preclinical models to assess their safety and efficacy. Animal studies have provided valuable insights into the potential therapeutic effects of 7-Cyano-5-difluoromethyl-1H-benzimidazole. Initial results have shown that it can modulate certain biological pathways without significant toxicity at tolerated doses. These findings are encouraging and warrant further investigation into its clinical potential.

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. The presence of fluorine can significantly alter the pharmacological properties of a molecule, including its potency, selectivity, and pharmacokinetic behavior. In the case of 7-Cyano-5-difluoromethyl-1H-benzimidazole, the difluoromethyl group is expected to enhance binding affinity by increasing hydrophobic interactions with biological targets. This modification is particularly valuable in drug design, as it can lead to more effective and selective therapeutic agents.

The future directions for research on 7-Cyano-5-difluoromethyl-1H-benzimidazole include exploring its mechanism of action in greater detail and optimizing its chemical structure for improved therapeutic efficacy. Additionally, investigating its potential as a lead compound for drug development could open up new avenues in medicinal chemistry. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits.

In conclusion, 7-Cyano-5-difluoromethyl-1H-benzimidazole (CAS No. 1804056-17-4) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of substituents makes it a promising candidate for further investigation into various therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, this compound may play a vital role in the development of next-generation therapeutics.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd